BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to High-Purity 3-
Hydroxynonanoic Acid for Research
Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Hydroxynonanoic acid

Cat. No.: B164402

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available
high-purity 3-Hydroxynonanoic acid, a valuable medium-chain hydroxy fatty acid for various
research applications. This document details commercial suppliers, provides technical
specifications, outlines experimental protocols for its synthesis and purification, and explores its
potential role in cellular signaling.

Commercial Suppliers and Specifications

A variety of chemical suppliers offer high-purity 3-Hydroxynonanoic acid, primarily for
research purposes. The quality and available specifications can vary between suppliers. Below
is a summary of offerings from several reputable vendors.
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Supplier

CAS Number

Molecular
Formula

Purity

Notes

Abcam

40165-87-5

CoH1803

>98%

Offered as a
nonesterified 3-
hydroxy fatty
acid for use in
lipid studies and
as an internal

standard.

Santa Cruz

Biotechnology

40165-87-5

CoH1803

Not specified

Identified as a
nonesterified 3-
hydroxy acid
found in milk. A
certificate of
analysis is
available for lot-

specific data.[1]

Biosynth

40165-87-5

CoH1803

Not specified

Provided for
research

purposes only.[2]

Simson Pharma
Limited

40165-87-5

CoH1803

Not specified

Accompanied by
a Certificate of
Analysis.
Available via
custom

synthesis.

JHECHEM CO
LTD

40165-87-5

CoH1803

299.00%

A manufactory
with several
years of
experience
providing this

compound.

CymitQuimica

40165-87-5

CoH1803

>98%

Intended for

laboratory use
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Key Organics

40165-87-5

CoH1803

Not specified

Available in
various
guantities for
same-day
dispatch.

LabSolutions

88930-09-0

CoH1803

>98%

Soluble in
ethanol and
should be stored
at -20°C under
desiccated

conditions.[3]

Larodan

40165-87-5

CoH1803

>98%

Supplied as a
solid at room

temperature.

AstaTech Inc.

40165-87-5

CoH180s3

95%

Available in

0.25g quantities.

BLD Pharm

40165-87-5

CoH1803

Not specified

Requires cold-
chain
transportation
and should be
stored sealed in
a dry, room
temperature

environment.

Physicochemical Properties
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Property Value

Molecular Weight 174.24 g/mol
Appearance Solid

Melting Point 57-59 °C

Boiling Point 303.2°C at 760 mmHg
Flash Point 151.4°C

Density 1.027 g/cm3

Solubility Soluble in ethanol

Experimental Protocols
Synthesis of (R)- and (S)-3-Hydroxynonanoic Acid

A common method for the synthesis of both (R)- and (S)-3-hydroxynonanoic acid derivatives
involves the ozonolysis of methyl ricinoleate, derived from castor oil, followed by oxidation.[4]
This approach provides an effective route to the methyl esters of 3-hydroxynonanoic acid,
which can then be further modified.

Another established method for producing enantiomerically pure (R)-3-hydroxycarboxylic acids,
including (R)-3-hydroxynonanoic acid, utilizes the biotechnological conversion of
polyhydroxyalkanoates (PHAS) from bacteria such as Pseudomonas putida.[5] In this process,
the bacteria accumulate PHAs, which are then depolymerized in vivo, and the resulting
monomers are secreted and purified.[5]

Purification of 3-Hydroxynonanoic Acid

A multi-step process has been developed for the efficient separation and purification of 9-
hydroxynonanoic acid, a structural isomer of 3-hydroxynonanoic acid, from fermentation
broths, which can be adapted for 3-hydroxynonanoic acid.[6] The key steps include:

e Protein Removal: Treatment with a coagulant aid to precipitate and remove proteins.[6]
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e Impurity Removal: Selective removal of nonpolar impurities, such as n-nonanoic acid, using
a nonpolar solvent like ethyl octanoate.[6]

e Product Extraction: Liquid-liquid extraction with a polar solvent, such as isobutyl alcohol, to
recover the target hydroxyalkanoic acid.[6]

For laboratory-scale purification of (R)-3-hydroxycarboxylic acids obtained from bacterial
conversion, a combination of acidic precipitation, preparative reversed-phase column
chromatography, and subsequent solvent extraction has been shown to yield purities of over 95
wit%.[5]

Quality Control and Analysis

A comprehensive quality assessment of 3-Hydroxynonanoic acid should include the following
analyses, as would be detailed in a Certificate of Analysis (CoA):

o Purity: Determined by High-Performance Liquid Chromatography (HPLC) or Gas
Chromatography (GC).

« Identity Confirmation: Verified by Mass Spectrometry (MS) and Nuclear Magnetic Resonance
(NMR) spectroscopy.

e Appearance: Visual inspection of the physical state and color.
» Solubility: Testing solubility in relevant solvents.

o Water Content: Measured by Karl Fischer titration.

o Residual Solvents: Assessed by GC.

An example of a CoA for a similar chemical compound would typically present the specified
acceptance criteria and the actual test results for each of these parameters.[7][8][9]

Putative Signaling Pathway

While direct evidence for a specific signaling pathway for 3-Hydroxynonanoic acid is limited,
its structural similarity to other 3-hydroxy fatty acids, such as 3-hydroxyoctanoic acid, suggests
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a potential interaction with the hydroxycarboxylic acid receptor 3 (HCARS3), a G-protein coupled
receptor. The proposed signaling cascade is depicted below.
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Click to download full resolution via product page

Caption: Putative signaling cascade of 3-Hydroxynonanoic acid via the HCARS3 receptor.

Experimental Workflow: Use as an Internal Standard
in LC-MS

High-purity 3-Hydroxynonanoic acid is often utilized as an internal standard in mass
spectrometry-based lipidomics to correct for variations in sample preparation and instrument
response. The general workflow for this application is outlined below.
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1. Sample Preparation
(e.g., plasma, tissue homogenate)

'

2. Spiking with
3-Hydroxynonanoic Acid (Internal Standard)

'

3. Lipid Extraction
(e.g., Folch or Bligh-Dyer method)

4. Liquid Chromatography
Separation

5. Mass Spectrometry
Detection (e.g., ESI-MS/MS)

6. Data Analysis
(Quantification relative to Internal Standard)

Click to download full resolution via product page

Caption: Workflow for using 3-Hydroxynonanoic acid as an internal standard in LC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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